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Compound of Interest

Compound Name: Pyrazino[2,3-c]pyridazine

CAS No.: 254-96-6

Cat. No.: B14745281

Get Quote

Pyrazino[2,3-c]pyridazine is a heterocyclic aromatic compound featuring a fused ring system

composed of a pyrazine and a pyridazine ring.[1][2] Its molecular formula is C₆H₄N₄.[1][3][4]

This nitrogen-rich scaffold has garnered significant interest in the fields of medicinal chemistry

and materials science due to its unique electronic properties and its potential as a

pharmacophore in drug design.[1] The arrangement of four nitrogen atoms within this planar,

bicyclic framework imparts distinct chemical reactivity and biological activity profiles compared

to other diazine systems.[1] This guide provides a comprehensive overview of its structure,

properties, synthesis, and applications for researchers and drug development professionals.

Identifier Value

IUPAC Name pyrazino[2,3-c]pyridazine[1][3]

CAS Number 254-96-6[1][3][5]

Molecular Formula C₆H₄N₄[1][3][4]

Canonical SMILES C1=CN=NC2=NC=CN=C21[1][3]
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Molecular Structure and Physicochemical
Properties
The structure of pyrazino[2,3-c]pyridazine consists of a pyrazine ring fused to a pyridazine

ring, creating a planar bicyclic system.[2] X-ray crystallography studies have confirmed a nearly

coplanar structure, which maximizes aromaticity and the delocalization of π-electrons across

the two rings.[2] The presence of four electronegative nitrogen atoms makes the ring system

electron-deficient, a key characteristic that influences its chemical reactivity and interactions

with biological targets.[2] This electron-deficient nature also contributes to its solubility in polar

solvents.[2]

The unique arrangement of adjacent nitrogen atoms in the pyridazine portion endows the

molecule with a high dipole moment and a robust capacity for dual hydrogen bonding, which

are critical for molecular recognition and drug-target interactions.[6][7]

Structure of Pyrazino[2,3-c]pyridazine with IUPAC Numbering.

Table 1: Physicochemical Properties of Pyrazino[2,3-c]pyridazine

Property Value Source

Molecular Weight 132.12 g/mol [1][3][5]

Exact Mass 132.043596145 g/mol [1][3]

XLogP3 -0.5 [1][3]

Hydrogen Bond Acceptor

Count
4 [3][5]

Hydrogen Bond Donor Count 0 [5]

Topological Polar Surface Area 51.6 Å² [3][5]

| Heavy Atom Count | 10 |[5] |
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A primary and effective method for synthesizing the pyrazino[2,3-c]pyridazine scaffold

involves the condensation of pyridazine-3,4-diamines with 1,2-dicarbonyl compounds.[8] This

ring-closure reaction provides a versatile entry point for creating a variety of substituted

derivatives. Other synthetic strategies include cyclization of precursors that already contain the

pyrazine and pyridazine functionalities or rearrangement reactions of other nitrogen-containing

heterocycles.[1]

Pyridazine-3,4-diamine

Condensation
(e.g., Reflux in EtOH)

1,2-Dicarbonyl
(e.g., Biacetyl)

Pyrazino[2,3-c]pyridazine
Derivative

 Ring Closure

Click to download full resolution via product page

General synthesis of Pyrazino[2,3-c]pyridazine derivatives.

Experimental Protocol: Synthesis of 6,7-
Dimethylpyrazino[2,3-c]pyridazine
This protocol is a representative example of the condensation reaction used to form the

pyrazino[2,3-c]pyridazine ring system.[8]

Reactant Preparation: A mixture of pyridazine-3,4-diamine hydrochloride (0.3 mmol) and

biacetyl (1.2 mmol) is prepared.

Reaction Setup: The reactants are suspended in ethanol (EtOH).

Condensation: The mixture is heated under reflux for approximately 19 hours.
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Work-up: After cooling, the solvent is evaporated. The resulting residue is extracted with

chloroform (CHCl₃).

Purification: The chloroform extract is purified via chromatography over an alumina column to

yield the final product.

Chemical Reactivity
The electron-deficient nature of the pyrazino[2,3-c]pyridazine core dictates its reactivity. The

ring is generally susceptible to nucleophilic attack, and specific positions are predisposed to

substitution.

Nucleophilic Substitution: The C-3 and C-4 positions on the pyridazine portion of the

molecule are common sites for nucleophilic substitution, allowing for the introduction of

various functional groups such as amines or alcohols.[1]

Oxidation: The ring system can be oxidized to incorporate oxygen-containing functional

groups, which can serve to modify its electronic properties and biological activity.[1]

Rearrangement Reactions: Under specific conditions, such as reaction with isocyanic acid,

the pyrazino[2,3-c]pyridazine scaffold has been observed to undergo rearrangement to

form new derivatives.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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